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Cat. No.: B8091949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indacaterol is an ultra-long-acting β2-adrenergic agonist used in the management of chronic

obstructive pulmonary disease (COPD). Accurate quantification of Indacaterol in human plasma

is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug

monitoring. This document provides detailed protocols for the quantification of Indacaterol in

human plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a

highly sensitive and specific analytical technique. The protocols described herein are based on

validated methods published in peer-reviewed literature.

Principle
The methods outlined involve the extraction of Indacaterol and an internal standard (IS) from

human plasma, followed by chromatographic separation and detection by tandem mass

spectrometry. The quantification is based on the ratio of the peak area of the analyte to that of

the internal standard.

Experimental Protocols
Two primary sample preparation techniques are detailed: Liquid-Liquid Extraction (LLE) and

Solid-Phase Extraction (SPE).
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Method 1: Liquid-Liquid Extraction (LLE)
This protocol is adapted from a validated HPLC-MS/MS bioassay for Indacaterol in human

plasma.[1][2][3]

Materials:

Human plasma

Indacaterol reference standard

Formoterol (Internal Standard)

Ethyl acetate

Methanol

Water (HPLC grade)

Formic acid

Centrifuge

Vortex mixer

Nitrogen evaporator

Sample Preparation Workflow (LLE):

1. Plasma Sample (1 mL) 2. Spike with
Internal Standard (Formoterol) 3. Add Formic Acid (25%) 4. Add Ethyl Acetate (4 mL) 5. Vortex (60s) 6. Centrifuge

(4000 rpm, 5 min, 5°C) 7. Separate Organic Layer 8. Evaporate to Dryness
(Nitrogen, 40°C)

9. Reconstitute in
Mobile Phase (200 µL)

10. Inject into
LC-MS/MS (5 µL)

1. Plasma Sample 2. Dilute with
0.2% Acetic Acid

4. Load Sample

3. Condition SPE Cartridge

5. Wash Cartridge 6. Elute Analyte 7. Evaporate to Dryness 8. Reconstitute in
Mobile Phase

9. Inject into
LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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